N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-6-hydroxypyrimidine-4-carboxamide

• IUPAC Name: N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H15N5O3/c1-10-14(19-15(23)12-8-13(22)18-9-17-12)16(24)21(20(10)2)11-6-4-3-5-7-11/h3-9H,1-2H3,(H,19,23)(H,17,18,22)
• InChI Key: KPOATFIQRIMGPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=CC(=O)NC=N3
• Molecular Formula: C16H15N5O3
• Molecular Weight: 325.32 g/mol

Description

“N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-6-hydroxypyrimidine-4-carboxamide” is a chemical compound. It has been synthesized and characterized in various studies.

Synthesis Analysis

The compound was synthesized by reacting 4-aminoantipyrine and benzoylisothiocynate in an equimolar ratio. The reaction of the amine group in 4-aminoantipyrine with a suitable aldehyde or ketone has produced different Schiff base derivatives with aromatic or aliphatic substituents.

Molecular Structure Analysis

The compound was characterized by single crystal XRD analysis. The various intermolecular interactions stabilized the supramolecular assembly, including H-bonding and interaction involving π-ring. Hirshfeld surface analysis was performed to probe intermolecular interactions in detail.

Chemical Reactions Analysis

Interaction energy calculations were conducted to find the type of interaction energy prominent in stabilizing the supramolecular assembly. The quantum parameters of the prepared compound were investigated by utilizing the Def2-SVPD basis set in conjunction with the hybrid method of B3LYP.

Physical And Chemical Properties Analysis

The HOMO orbitals are located at the hetero atoms, while the LUMO orbitals are located at the benzene ring. Further stabilization of the supramolecular assembly is due to C-H (cdots) π interactions with H (cdots) π distances from 2.73 to 2.97 Å.

Scientific Research Applications

Synthesis and Characterization

The compound is synthesized by reacting 4-aminoantipyrine and benzoylisothiocynate in an equimolar ratio. Single crystal X-ray diffraction (XRD) analysis confirms its structure. The pentacyclic structure of 4-aminoantipyrine, with a carbonyl moiety and two nitrogen atoms, enhances its aromaticity. .

Biological Activity

4-aminoantipyrine and its derivatives have been tested for various biological activities, including analgesic, anti-inflammatory, and anticancer effects. .

Mechanism of Action

The prepared compound was docked with Ampicillin-CTX-M-15. The results showed good binding interaction between the ligand and the targeted amino acids, with the best binding score of -5.26 kcal/mol.